![molecular formula C21H28N2O B5553276 1-(4-ethylbenzyl)-4-(4-methoxybenzyl)piperazine](/img/structure/B5553276.png)
1-(4-ethylbenzyl)-4-(4-methoxybenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-ethylbenzyl)-4-(4-methoxybenzyl)piperazine, also known as EMBP, is a chemical compound that belongs to the piperazine family. It is a white crystalline powder that is soluble in organic solvents such as chloroform and methanol. EMBP has been the subject of scientific research due to its potential applications in the field of medicinal chemistry. In
Scientific Research Applications
Cardiotropic Activity
A group of new 1-(methoxybenzyl)piperazines were synthesized to explore their cardiotropic activity. The relationship between the structure of these compounds and their cardiotropic activity was studied, revealing that certain derivatives showed statistically significant antiarrhythmic activity in various arrhythmia models. This suggests potential applications in the development of new antiarrhythmic drugs (Mokrov et al., 2019).
Antimicrobial Activities
Research into 1,2,4-triazole derivatives of piperazine compounds, including those with methoxybenzyl components, has demonstrated that some of these newly synthesized compounds possess good to moderate antimicrobial activities against test microorganisms. This opens up potential applications in the development of new antimicrobial agents (Bektaş et al., 2010).
Dopamine D(4) Receptor Ligands
Derivatives of N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide, a high-affinity and selective dopamine D(4) receptor ligand, have been synthesized and studied. These studies are aimed at understanding the impact of structural modifications on receptor affinity and selectivity, informing the design of new compounds for therapeutic use in neurological and psychiatric disorders (Perrone et al., 2000).
Bioactive Metabolites
New bioactive metabolites, including 3-(4-hydroxybenzyl)piperazine-2,5-dione, were isolated from marine actinobacterium Streptomyces sp. These compounds' cytotoxic activities were evaluated, suggesting their potential in developing new anticancer agents or in marine bioprospecting efforts (Sobolevskaya et al., 2007).
Inhibitory Activity Toward Phosphodiesterase 5 (PDE5)
Synthetic efforts have led to the creation of 4-(3-chloro-4-methoxybenzyl)aminophthalazines with significant inhibitory activity toward PDE5, a key enzyme in the erectile dysfunction pathway. These compounds also showed vasorelaxant activity, indicating their potential application in developing new treatments for erectile dysfunction and pulmonary hypertension (Watanabe et al., 2000).
Properties
IUPAC Name |
1-[(4-ethylphenyl)methyl]-4-[(4-methoxyphenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O/c1-3-18-4-6-19(7-5-18)16-22-12-14-23(15-13-22)17-20-8-10-21(24-2)11-9-20/h4-11H,3,12-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKGXLBNZDPNCDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CN2CCN(CC2)CC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.